Cas no 60331-16-0 (PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO-)

• Product Name: PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO-
• CAS No: 60331-16-0
• MF: C₆H₆ClN₃O₂
• MW: 187.583739757538
• CID: 3522618
• PubChem ID: 20641967
• Update Time: 2025-04-21

PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO- Chemical and Physical Properties

Names and Identifiers

• PYRIMIDINE, 4-CHLORO-2,6-DIMETHYL-5-NITRO-
• SCHEMBL7077196
• 60331-16-0
• AKOS006308386
• SB56789
• DTXSID001279185
• 4-Chloro-2,6-dimethyl-5-nitropyrimidine

• Inchi： 1S/C6H6ClN3O2/c1-3-5(10(11)12)6(7)9-4(2)8-3/h1-2H3
• InChI Key： BDIHKEUEMAZUAU-UHFFFAOYSA-N
• SMILES： ClC1=C(C(C)=NC(C)=N1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 187.0148541Da
• Monoisotopic Mass: 187.0148541Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 71.6Ų